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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 1,2-Difluoro-3-allylbenzene (CAS

No. 1227785-64-9), a fluorinated aromatic compound with significant potential in medicinal

chemistry and materials science. This document delves into its chemical identity,

physicochemical properties, synthesis strategies, and known applications, with a particular

focus on its relevance to drug discovery. The strategic incorporation of both vicinal fluorine

atoms and a reactive allyl group on a benzene ring presents a unique scaffold for the

development of novel molecular entities. This guide is intended to serve as a valuable resource

for researchers and scientists engaged in the design and synthesis of advanced organic

molecules.

Chemical Identity and Synonyms
The subject of this guide is the chemical compound with the following identifiers:

Systematic IUPAC Name: 1,2-Difluoro-3-(prop-2-en-1-yl)benzene[1]
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Common Name: 1,2-Difluoro-3-allylbenzene

CAS Number: 1227785-64-9[1]

Molecular Formula: C₉H₈F₂[1]

Molecular Weight: 154.16 g/mol [1]

For clarity and consistency, the IUPAC name, 1,2-Difluoro-3-(prop-2-en-1-yl)benzene, will be

used throughout this guide.

Physicochemical and Spectral Properties
Detailed experimental data for 1,2-Difluoro-3-(prop-2-en-1-yl)benzene is not extensively

published. However, based on the properties of its constituent parts and related molecules, the

following characteristics can be anticipated.

Table 1: Estimated Physicochemical Properties

Property Value Source/Justification

Appearance Colorless liquid
Based on similar substituted

benzenes.

Boiling Point Not available

Likely higher than 1,2-

difluorobenzene (92 °C) due to

the allyl group.

Density Not available

Likely slightly higher than

water, similar to other

fluorinated aromatics.

Solubility

Insoluble in water; Soluble in

common organic solvents

(e.g., ethers, halogenated

solvents, aromatic

hydrocarbons).

General solubility of non-polar

aromatic compounds.

Storage Sealed in dry, 2-8°C[1]
Recommended by chemical

suppliers.
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Table 2: Predicted Spectral Data

Spectroscopy Predicted Features

¹H NMR

Aromatic Protons: Complex multiplets in the

aromatic region (approx. δ 6.9-7.3 ppm). Allylic

Protons: A doublet for the CH₂ group (approx. δ

3.4 ppm), a multiplet for the internal vinyl CH

(approx. δ 5.8-6.0 ppm), and two multiplets for

the terminal vinyl CH₂ (approx. δ 5.0-5.2 ppm).

¹³C NMR

Aromatic Carbons: Multiple signals in the

aromatic region (approx. δ 115-155 ppm), with

characteristic C-F couplings. Allylic Carbons:

Signals for the CH₂ (approx. δ 30-35 ppm),

internal CH (approx. δ 135-140 ppm), and

terminal CH₂ (approx. δ 115-120 ppm).

¹⁹F NMR

Two distinct signals in the aromatic fluorine

region, likely showing coupling to each other

and to adjacent protons.

Mass Spec (EI)

Molecular Ion (M⁺): m/z = 154. Fragmentation:

Loss of allyl radical (C₃H₅) leading to a peak at

m/z = 113. Further fragmentation of the

difluorobenzene ring.

Synthesis and Reactivity
The synthesis of 1,2-Difluoro-3-(prop-2-en-1-yl)benzene is not explicitly detailed in readily

available literature. However, established synthetic methodologies for analogous compounds

provide a strong foundation for its preparation. The two most probable synthetic routes are

ortho-lithiation followed by allylation, and palladium-catalyzed cross-coupling reactions.

Synthesis via ortho-Lithiation
The presence of the two fluorine atoms acidifies the protons on the benzene ring, particularly

the one positioned between them. This allows for regioselective deprotonation using a strong
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base, a process known as ortho-lithiation. The resulting aryllithium intermediate can then be

quenched with an allyl electrophile.

Workflow 1: Synthesis via ortho-Lithiation

1,2-Difluorobenzene Strong Base (e.g., n-BuLi, LDA)
THF, -78 °C

Deprotonation 2,3-Difluorophenyllithium Allyl BromideNucleophilic Attack 1,2-Difluoro-3-allylbenzene

Click to download full resolution via product page

Caption: Proposed synthesis of 1,2-Difluoro-3-allylbenzene via ortho-lithiation.

Detailed Protocol: Synthesis of 1,2-Difluoro-3-(prop-2-en-1-yl)benzene via ortho-Lithiation

(Representative)

Disclaimer: This is a representative protocol based on similar reactions and should be

optimized for safety and yield.

Setup: To an oven-dried, three-necked round-bottom flask equipped with a magnetic stir bar,

a nitrogen inlet, a thermometer, and a dropping funnel, add anhydrous tetrahydrofuran

(THF). Cool the flask to -78 °C in a dry ice/acetone bath.

Starting Material: Add 1,2-difluorobenzene (1.0 equivalent) to the cooled THF.

Lithiation: Slowly add a solution of n-butyllithium (n-BuLi) in hexanes (1.05 equivalents)

dropwise to the stirred solution, maintaining the internal temperature below -70 °C. Stir the

reaction mixture at -78 °C for 1-2 hours.

Allylation: Add allyl bromide (1.1 equivalents) dropwise to the reaction mixture. Allow the

reaction to slowly warm to room temperature and stir for an additional 12-16 hours.

Quenching: Carefully quench the reaction by the slow addition of a saturated aqueous

solution of ammonium chloride (NH₄Cl).

Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl

acetate (3 x volume of aqueous layer).
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Washing: Wash the combined organic layers with water and then with brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate

(MgSO₄), filter, and concentrate the solvent under reduced pressure.

Purification: Purify the crude product by flash column chromatography on silica gel using a

non-polar eluent system (e.g., hexanes or a hexane/ethyl acetate gradient) to yield the pure

1,2-Difluoro-3-(prop-2-en-1-yl)benzene.

Synthesis via Palladium-Catalyzed Cross-Coupling
Palladium-catalyzed cross-coupling reactions are a powerful tool for the formation of carbon-

carbon bonds. A plausible approach would involve the reaction of a 1,2-difluorophenyl-

containing organometallic reagent with an allyl electrophile, or vice versa. For instance, a

Negishi or Suzuki-Miyaura coupling could be employed.

Workflow 2: Synthesis via Palladium-Catalyzed Cross-Coupling

Reactants

1-Bromo-2,3-difluorobenzene

Pd Catalyst (e.g., Pd(PPh₃)₄)
Base (for Suzuki)

Cross-Coupling

Allylboronic acid pinacol ester
or Allylzinc chloride

Cross-Coupling

1,2-Difluoro-3-allylbenzene

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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